Cas no 854035-85-1 (N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide)

• Product Name: N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide
• CAS No: 854035-85-1
• MF: C₁₂H₉ClF₂N₂OS
• MW: 302.727467298508
• CID: 3107504
• PubChem ID: 3342011
• Update Time: 2025-07-02

N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-(2,4-difluorophenyl)acetamide
• G36544
• DTXSID301170057
• N-[4-(Chloromethyl)-2-thiazolyl]-N-(2,4-difluorophenyl)acetamide
• 854035-85-1
• CS-0231605
• EN300-10907
• C12H9ClF2N2OS
• N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide

• Inchi： 1S/C12H9ClF2N2OS/c1-7(18)17(12-16-9(5-13)6-19-12)11-3-2-8(14)4-10(11)15/h2-4,6H,5H2,1H3
• InChI Key： XZQXSPYURCTKRJ-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)N(C(C)=O)C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 302.0092181Da
• Monoisotopic Mass: 302.0092181Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide

Comprehensive Overview of N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide (CAS No. 854035-85-1)

N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide (CAS No. 854035-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiazole ring substituted with a chloromethyl group, coupled with an acetamide linkage to a 2,4-difluorophenyl moiety. This combination of functional groups makes it a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide has surged, driven by its potential applications in drug discovery. Researchers are exploring its role in developing novel antifungal and antibacterial agents, as the thiazole core is known for its antimicrobial properties. Additionally, the presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

One of the most frequently asked questions about this compound is its synthetic route and scalability. The synthesis typically involves multi-step reactions, starting from commercially available 2,4-difluoroaniline and chloromethylthiazole derivatives. Optimizing these processes to achieve high yields and purity is a key focus for industrial applications. Furthermore, the compound's solubility and stability under various conditions are critical parameters for formulation scientists.

Another area of interest is the compound's potential role in crop protection. The agrochemical industry is actively investigating N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide as a precursor for developing next-generation pesticides. Its ability to interfere with pest-specific biochemical pathways could lead to more sustainable and environmentally friendly solutions. This aligns with the growing global emphasis on green chemistry and reducing the ecological footprint of agricultural practices.

From a regulatory perspective, the compound is subject to standard safety assessments, including toxicological studies and environmental impact evaluations. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) when working with this chemical.

In summary, N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(2,4-difluorophenyl)acetamide (CAS No. 854035-85-1) represents a promising candidate for diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and bioactive potential make it a subject of ongoing research, with future studies likely to uncover additional uses. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing drug development and sustainable agriculture.